1-(5-Chloropentyl)pyrrolidin-2-one

• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol
• IUPAC Name: 1-(5-chloropentyl)pyrrolidin-2-one
• InChI: InChI=1S/C9H16ClNO/c10-6-2-1-3-7-11-8-4-5-9(11)12/h1-8H2
• InChI Key: AUSYDTNALHUJJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCCCCl

Description

1-(5-Chloropentyl)pyrrolidin-2-one is a pyrrolidinone derivative characterized by a five-membered lactam ring substituted with a 5-chloropentyl chain. Pyrrolidinones are widely studied for their conformational rigidity and versatility in drug design, with substituents like halogenated alkyl or aryl groups modulating reactivity, solubility, and bioactivity .

Comparison with Similar Compounds

Key Compounds:

Compound Name	Molecular Formula	Substituents	Key Features	Source
1-(5-Chloropentyl)pyrrolidin-2-one	C₉H₁₆ClNO	5-chloropentyl chain	Long alkyl chain; lipophilic	-
1-(2-Chloroethyl)pyrrolidin-2-one	C₆H₁₀ClNO	2-chloroethyl chain	Shorter chain; higher polarity
1-(5-Chloro-2-hydroxyphenyl)pyrrolidin-2-one derivatives	Varies	Chloro-hydroxyphenyl	Antioxidant activity via phenolic -OH
1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one	C₁₁H₁₂ClNO	Chloromethylphenyl	Aromatic substitution
5-Hydroxy-1-(1-phenylethyl)pyrrolidin-2-one	C₁₂H₁₅NO₂	Phenylethyl, 5-hydroxy	Enhanced hydrogen bonding

Key Observations:

• Substituent Effects: Chloroalkyl vs. Chloroaryl: Chloroalkyl chains (e.g., 5-chloropentyl) may enhance stability and metabolic resistance compared to chloroaryl groups (e.g., chloromethylphenyl in ), which could increase π-π interactions in protein binding. Hydroxyl Groups: The presence of a hydroxyl group in 1-(5-chloro-2-hydroxyphenyl) derivatives correlates with 1.5× higher antioxidant activity than ascorbic acid, attributed to radical scavenging via phenolic -OH .

Antioxidant Activity:

• 1-(5-Chloro-2-hydroxyphenyl)pyrrolidin-2-one derivatives exhibit 1.35–1.5× higher DPPH radical scavenging activity than vitamin C, with optical density values up to 1.149 in reducing power assays . This suggests that electron-donating groups (e.g., -OH) enhance antioxidant capacity.

Therapeutic Potential:

• Pyrrolidinones from Rehmannia (e.g., compounds 1–3 in ) demonstrate protective effects against LPS-induced cell damage, indicating anti-inflammatory or nephroprotective applications. Similar bioactivity might be expected for 1-(5-Chloropentyl)pyrrolidin-2-one if tested.
• 1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one (MFCD03196493, ) is used in organic synthesis, highlighting the role of chloroaryl pyrrolidinones as intermediates in drug development.

Physicochemical Properties

• Purity and Stability: Chlorinated pyrrolidinones like 1-(2-Chloroethyl)pyrrolidin-2-one (95+% purity, ) and 5-chloropyrimidin-2-one hydrochloride (95%, ) are typically synthesized with high purity, ensuring reliability in research.
• Solubility : Longer alkyl chains (e.g., 5-chloropentyl) may reduce aqueous solubility compared to shorter-chain or hydroxylated derivatives, impacting formulation strategies.